Cas no 40306-97-6 (1,2,3,4tetrazolo1,5-apyridine-8-carbonitrile)

• Product Name: 1,2,3,4tetrazolo1,5-apyridine-8-carbonitrile
• CAS No: 40306-97-6
• MF: C₆H₃N₅
• MW: 145.121519327164
• CID: 1512354
• PubChem ID: 142424
• Update Time: 2025-07-02

1,2,3,4tetrazolo1,5-apyridine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• tetrazolo[1,5-a]pyridine-8-carbonitrile
• AC1L3L3I
• NSC376706
• CTK4I2853
• Tetrazolo(1,5-a)pyridine-8-carbonitrile
• 8-cyanotetrazolo&lt
• 1,5-a&gt
• pyridine
• SBB086400
• 8-cyanotetrazolo[1,5-a]pyridine
• 8-Cyantetrazolo-&lt
• -pyridin
• 8-cyanotetrazolo<1,5-a>pyridine
• 8-Cyantetrazolo-<1,5-a>-pyridin
• AN-584
• 1,2,3,4tetrazolo1,5-apyridine-8-carbonitrile
• DTXSID90193319
• NSC 376706
• 40306-97-6
• [1,2,3,4]TETRAZOLO[1,5-A]PYRIDINE-8-CARBONITRILE
• 8-cyanotetrazolopyridine
• EN300-113450
• AKOS006344794
• NSC-376706

• Inchi： 1S/C6H3N5/c7-4-5-2-1-3-11-6(5)8-9-10-11/h1-3H
• InChI Key： DVFBBMNOLAGSCW-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C#N)C1=NN=N2

Computed Properties

• Exact Mass: 145.03900
• Monoisotopic Mass: 145.03884512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.87000
• LogP: -0.00402

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,2,3,4tetrazolo1,5-apyridine-8-carbonitrile

Introduction to 1,2,3,4-tetrazolo[1,5-a]pyridine-8-carbonitrile (CAS No. 40306-97-6)

The compound 1,2,3,4-tetrazolo[1,5-a]pyridine-8-carbonitrile (CAS No. 40306-97-6) represents a fascinating heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure combines a pyridine ring with a tetrazole moiety, creating a unique scaffold that exhibits a range of pharmacological properties. The presence of the nitrile group at the 8-position further enhances its chemical reactivity and potential biological activity.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their diverse biological activities and structural versatility. The 1,2,3,4-tetrazolo[1,5-a]pyridine-8-carbonitrile scaffold has been explored for its potential in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. Its molecular framework allows for easy modifications at multiple sites, enabling the synthesis of derivatives with tailored biological profiles.

In the realm of anticancer research, the 1,2,3,4-tetrazolo[1,5-a]pyridine-8-carbonitrile core has shown promise as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often overexpressed in cancer cells. By inhibiting specific kinases, this compound can disrupt abnormal cell growth and proliferation. Studies have demonstrated that derivatives of this scaffold can selectively target tyrosine kinases and serine/threonine kinases, making them attractive candidates for further development.

Beyond oncology, the tetrazolo[1,5-a]pyridine-8-carbonitrile moiety has been investigated for its antimicrobial properties. Resistance to conventional antibiotics is a growing concern worldwide, prompting researchers to explore novel antimicrobial agents. The unique structure of this compound allows it to interact with bacterial enzymes and cellular components differently from traditional antibiotics. Preliminary studies have shown that certain derivatives exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi.

The nitrile group in the 1,2,3,4-tetrazolo[1,5-a]pyridine-8-carbonitrile molecule is particularly noteworthy for its reactivity. Nitriles can undergo various transformations under different conditions, including hydrolysis to carboxylic acids or reduction to amides. This flexibility makes them valuable intermediates in synthetic chemistry. Researchers have leveraged these properties to develop novel synthetic routes for complex heterocyclic compounds.

One of the most compelling aspects of the tetrazolo[1,5-a]pyridine-8-carbonitrile scaffold is its ability to be functionalized at multiple positions. This allows chemists to modify its electronic and steric properties to optimize biological activity. For instance, introducing substituents at the 5-position or 7-position of the tetrazole ring can significantly alter the compound's binding affinity to biological targets. Such modifications are crucial for improving drug efficacy and reducing side effects.

The synthesis of 1,2,3,4-tetrazolo[1,5-a]pyridine-8-carbonitrile involves multi-step organic reactions that require careful optimization. Common synthetic routes include cyclocondensation reactions between hydrazines and nitriles followed by cyclization steps to form the tetrazole ring. The introduction of the pyridine moiety typically occurs through nucleophilic substitution or metal-catalyzed coupling reactions.

In recent years，the field of medicinal chemistry has seen a surge in interest regarding structure-based drug design (SBDD). Computational methods such as molecular docking and virtual screening have become indispensable tools for identifying promising drug candidates. The tetrazolo[1,5-a]pyridine-8-carbonitrile scaffold has been successfully employed in SBDD approaches due to its well-defined three-dimensional structure and known binding interactions with biological targets.

Several computational studies have highlighted the potential of this scaffold as an inhibitor of protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes and are often dysregulated in diseases such as cancer and inflammation. By disrupting these interactions，the tetrazolo[1 ,2 ,3 ,4 -tetrazolo [ 1 ,5 -a ] pyridine -8 -carbonitrile ] derivatives can modulate disease pathways effectively.

The pharmacokinetic properties of 1 ,2 ,3 ,4 -tetrazolo [ 1 ,5 -a ] pyridine -8 -carbonitrile derivatives are also an area of active research . Factors such as solubility，metabolism ，and excretion play a crucial role in determining a drug's efficacy and safety profile . Researchers have explored various strategies ，including prodrug design ，to improve the bioavailability of these compounds . p > < p > In conclusion ，the tetrazolo [ 1 ,5 -a ] pyridine -8 -carbonitrile scaffold ( CAS No . 40306-97-6 ) represents a promising lead compound with diverse therapeutic applications . Its unique structure ，reactivity ，and potential for functionalization make it an attractive candidate for further development . As research continues to uncover new biological activities ，this compound is poised to make significant contributions to pharmaceutical science . p >